Cas no 4038-50-0 (2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-)

2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)- structure
4038-50-0 structure
Product name:2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-
CAS No:4038-50-0
MF:C9H17N5
MW:195.264780759811
CID:334884
PubChem ID:309664

2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-
    • 5-(3-methylbutyl)pyrimidine-2,4,6-triamine
    • NSC-212002
    • NSC212002
    • DTXSID30309452
    • 4038-50-0
    • Inchi: InChI=1S/C9H17N5/c1-5(2)3-4-6-7(10)13-9(12)14-8(6)11/h5H,3-4H2,1-2H3,(H6,10,11,12,13,14)
    • InChI Key: QFIPQIKUKFISPM-UHFFFAOYSA-N
    • SMILES: CC(CCC1C(N)=NC(N)=NC=1N)C

Computed Properties

  • Exact Mass: 195.14861
  • Monoisotopic Mass: 195.14839556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
  • XLogP3: 1.3

Experimental Properties

  • PSA: 103.84

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